Boc-Gly-PEG3-endo-BCN
Boc-Gly-PEG3-endo-BCN
Boc-Gly-PEG3-endo-BCN is a PEG derivative. PEG Linkers and PEG derivatives may be useful in the development of antibody drug conjugates and drug delivery methods.
Brand Name:
Vulcanchem
CAS No.:
2110444-63-6
VCID:
VC0521838
InChI:
InChI=1S/C28H47N3O8/c1-28(2,3)39-27(34)31-20-25(32)29-12-8-14-35-16-18-37-19-17-36-15-9-13-30-26(33)38-21-24-22-10-6-4-5-7-11-23(22)24/h22-24H,6-21H2,1-3H3,(H,29,32)(H,30,33)(H,31,34)
SMILES:
O=C(OCC1C2C1CCC#CCC2)NCCCOCCOCCOCCCNC(CNC(OC(C)(C)C)=O)=O
Molecular Formula:
C28H47N3O8
Molecular Weight:
553.7
Boc-Gly-PEG3-endo-BCN
CAS No.: 2110444-63-6
Inhibitors
VCID: VC0521838
Molecular Formula: C28H47N3O8
Molecular Weight: 553.7
Purity: >95% (or refer to the Certificate of Analysis)
CAS No. | 2110444-63-6 |
---|---|
Product Name | Boc-Gly-PEG3-endo-BCN |
Molecular Formula | C28H47N3O8 |
Molecular Weight | 553.7 |
IUPAC Name | bicyclo[6.1.0]non-4-yn-9-ylmethyl tert-butyl (2-oxo-7,10,13-trioxa-3-azahexadecane-1,16-diyl)dicarbamate |
Standard InChI | InChI=1S/C28H47N3O8/c1-28(2,3)39-27(34)31-20-25(32)29-12-8-14-35-16-18-37-19-17-36-15-9-13-30-26(33)38-21-24-22-10-6-4-5-7-11-23(22)24/h22-24H,6-21H2,1-3H3,(H,29,32)(H,30,33)(H,31,34) |
Standard InChIKey | SPXNLNQWLORDDS-UHFFFAOYSA-N |
SMILES | O=C(OCC1C2C1CCC#CCC2)NCCCOCCOCCOCCCNC(CNC(OC(C)(C)C)=O)=O |
Appearance | Solid powder |
Description | Boc-Gly-PEG3-endo-BCN is a PEG derivative. PEG Linkers and PEG derivatives may be useful in the development of antibody drug conjugates and drug delivery methods. |
Purity | >95% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Boc-Gly-PEG3-endo-BCN |
Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. 2: Harrison E, Coulter JA, Dixon D. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker. Nanomedicine (Lond). 2016 Apr;11(7):851-65. Review. PubMed PMID: 27021417. 3: Augusto MT, Hollmann A, Porotto M, Moscona A, Santos NC. Antiviral Lipopeptide-Cell Membrane Interaction Is Influenced by PEG Linker Length. Molecules. 2017 Jul 15;22(7). pii: E1190. doi: 10.3390/molecules22071190. PubMed PMID: 28714870; PubMed Central PMCID: PMC5776016. 4: Tuma R, Russell M, Rosendahl M, Thomas GJ Jr. Solution conformation of the extracellular domain of the human tumor necrosis factor receptor probed by Raman and UV-resonance Raman spectroscopy: structural effects of an engineered PEG linker. Biochemistry. 1995 Nov 21;34(46):15150-6. PubMed PMID: 7578129. 5: Kanazaki K, Sano K, Makino A, Yamauchi F, Takahashi A, Homma T, Ono M, Saji H. Feasibility of poly(ethylene glycol) derivatives as diagnostic drug carriers for tumor imaging. J Control Release. 2016 Mar 28;226:115-23. doi:10.1016/j.jconrel.2016.02.017. Epub 2016 Feb 8. PubMed PMID: 26869546. |
Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume